Arginyl-glycyl-aspartyl-alanine
Description
Arginyl-glycyl-aspartyl-alanine (Arg-Gly-Asp-Ala) is a tetrapeptide featuring the canonical RGD motif (arginine-glycine-aspartic acid), a sequence widely recognized for mediating cell adhesion through integrin binding.
Properties
CAS No. |
93674-98-7 |
|---|---|
Molecular Formula |
C15H27N7O7 |
Molecular Weight |
417.42 g/mol |
IUPAC Name |
(3S)-3-[[2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-[[(1R)-1-carboxyethyl]amino]-4-oxobutanoic acid |
InChI |
InChI=1S/C15H27N7O7/c1-7(14(28)29)21-13(27)9(5-11(24)25)22-10(23)6-20-12(26)8(16)3-2-4-19-15(17)18/h7-9H,2-6,16H2,1H3,(H,20,26)(H,21,27)(H,22,23)(H,24,25)(H,28,29)(H4,17,18,19)/t7-,8+,9+/m1/s1 |
InChI Key |
HZKLCOYAVAAQRD-VGMNWLOBSA-N |
SMILES |
CC(C(=O)O)NC(=O)C(CC(=O)O)NC(=O)CNC(=O)C(CCCN=C(N)N)N |
Isomeric SMILES |
C[C@H](C(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)CNC(=O)[C@H](CCCN=C(N)N)N |
Canonical SMILES |
CC(C(=O)O)NC(=O)C(CC(=O)O)NC(=O)CNC(=O)C(CCCN=C(N)N)N |
Other CAS No. |
93674-98-7 |
sequence |
RGDA |
Synonyms |
Arg-Gly-Asp-Ala arginyl-glycyl-aspartyl-alanine RGDA peptide |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Inferred Data: The absence of direct studies on Arg-Gly-Asp-Ala necessitates extrapolation from analogous peptides. For instance, the molecular weight and formula were calculated based on amino acid composition and peptide bond formation .
- Contradictions and Gaps: and describe unrelated peptides, limiting their utility in this comparison.
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